N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide

• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C19H13ClF3NO2/c20-13-8-9-16(15(10-13)19(21,22)23)24-18(25)11-26-17-7-3-5-12-4-1-2-6-14(12)17/h1-10H,11H2,(H,24,25)
• InChI Key: ITMBHPVCOUOBRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)NC3=C(C=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C19H13ClF3NO2
• Molecular Weight: 379.8 g/mol

Description

N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide, commonly known as CFTRinh-172, is a small molecule inhibitor that targets the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is responsible for regulating the transport of chloride ions across cell membranes, and mutations in the CFTR gene can lead to the development of cystic fibrosis (CF), a life-threatening genetic disorder.

Mechanism of Action

N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamideinh-172 binds to the N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide protein and blocks its function as a chloride channel. Specifically, it binds to a specific site on the N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide protein known as the "inhibitory binding site", which is located in the cytoplasmic domain of the protein. By blocking this site, N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamideinh-172 prevents the opening of the chloride channel and reduces the transport of chloride ions across cell membranes.
Biochemical and Physiological Effects:
N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamideinh-172 has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In addition to blocking N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide function, it has been shown to reduce mucus secretion, inhibit inflammation, and improve lung function in animal models of CF. It has also been shown to have anti-inflammatory effects in other disease models, such as asthma and chronic obstructive pulmonary disease (COPD).

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamideinh-172 in lab experiments is that it is a specific inhibitor of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide function, which allows researchers to study the role of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide in various physiological processes. However, one limitation is that it may not accurately reflect the effects of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide mutations in CF patients, as it only targets a specific site on the N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide protein.

Future Directions

There are a number of future directions for research on N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamideinh-172. One area of interest is the development of more potent and selective N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide inhibitors, which could have greater therapeutic potential for treating CF. Another area of interest is the use of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamideinh-172 as a research tool to study the role of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide in other disease models, such as inflammatory bowel disease and pancreatic disease. Finally, there is ongoing research into the potential use of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamideinh-172 in combination with other drugs to treat CF and other diseases.

Scientific Research Applications

N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamideinh-172 has been extensively studied for its potential therapeutic applications in treating CF. It has been shown to improve N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide function in vitro and in vivo, and has been tested in clinical trials as a potential treatment for CF. N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamideinh-172 has also been used as a research tool to study the role of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(1-naphthyloxy)acetamide in various physiological processes, including ion transport, mucus secretion, and inflammation.